2-({4-amino-5-[(4-methylphenyl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide
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Overview
Description
The compound “2-({4-amino-5-[(4-methylphenyl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic ring system, similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . It also has a sulfanyl group (-SH), an acetamide group (-NHCOCH3), and a sulfonyl group (-SO2-), which are common functional groups in organic chemistry.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the molecular structure of compounds .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the amino group (-NH2) could participate in acid-base reactions, the sulfonyl group might undergo electrophilic aromatic substitution, and the sulfanyl group could be involved in redox reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, acidity or basicity (pKa), reactivity, and stability .Scientific Research Applications
Anticancer Activity
Anti-inflammatory Properties
Antimicrobial Activity
Neuroprotective Potential
Analgesic and Anti-nociceptive Effects
Metabolic Disorders
The Royal Society of Chemistry. “Supplementary Information: Synthesis and biological evaluation of novel 2-arylthio-N-(2-arylacetamido)pyrimidin-4-amines as potential anticancer agents.” PDF
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. If it’s a drug, the mechanism of action would involve interaction with biological targets in the body. If it’s a catalyst or a reagent in a chemical reaction, the mechanism of action would involve facilitating or participating in the reaction .
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, future research could focus on drug development and clinical trials. If it’s useful in chemical reactions, future research could explore its use in synthesis and catalysis .
properties
IUPAC Name |
2-[4-amino-5-(4-methylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3S2/c1-3-15-6-4-5-7-17(15)24-19(26)13-29-21-23-12-18(20(22)25-21)30(27,28)16-10-8-14(2)9-11-16/h4-12H,3,13H2,1-2H3,(H,24,26)(H2,22,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFEZMMYJLDSLHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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